Cas no 6061-95-6 (3-Hydroxybutane-1,2,3-tricarboxylic acid)

3-Hydroxybutane-1,2,3-tricarboxylic acid structure
6061-95-6 structure
Product Name:3-Hydroxybutane-1,2,3-tricarboxylic acid
CAS No:6061-95-6
MF:C7H10O7
MW:206.150103092194
CID:510312
Update Time:2024-02-29

3-Hydroxybutane-1,2,3-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Pentaric acid,3-carboxy-2,3-dideoxy-4-C-methyl-
    • threo-alpha-methylisocitrate
    • 1,2,3-Butanetricarboxylicacid, 3-hydroxy- (7CI)
    • 2-Methylisocitric acid
    • a-Methylisocitric acid
    • alpha-Methylisocitrate
    • 3-Carboxy-2,3-dideoxy-4-C-methylpentaric acid
    • 3-hydroxybutane-1,2,3-tricarboxylic acid
    • DL-threo-alpha-Methylisocitrate
    • 3-Hydroxy-1,2,3-butanetricarboxylate
    • d.l-methylisocitrate
    • methyl isocitric acid
    • DL-Methylisocitric acid
    • (2R,3S)2-methylisocitrate
    • 3-hydroxy-1,2,3-Butanetricarboxylic acid
    • 1,2,3-Butanetricarboxylic acid, 3-hydroxy-
    • 1-hydroxy-1-methylpropane-1,2,3-tri
    • 3-Hydroxybutane-1,2,3-tricarboxylic acid
    • Inchi: 1S/C7H10O7/c1-7(14,6(12)13)3(5(10)11)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
    • InChI Key: HHKPKXCSHMJWCF-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)(C)C(C(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 206.043
  • Monoisotopic Mass: 206.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132
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